Cas no 1003-56-1 (3-Methylpyridin-2-ol)
3-Methylpyridin-2-ol is a heterocyclic organic compound featuring a pyridine ring substituted with a methyl group at the 3-position and a hydroxyl group at the 2-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its hydroxyl group enables functionalization through etherification or esterification, while the pyridine ring offers coordination sites for metal complexes. The compound exhibits moderate solubility in polar organic solvents, facilitating its use in various reaction conditions. Its stability under standard storage conditions and well-characterized chemical properties ensure consistent performance in research and industrial applications, particularly in the development of bioactive molecules and specialty chemicals.
3-Methylpyridin-2-ol structure
Product Name:3-Methylpyridin-2-ol
CAS No:1003-56-1
MF:C6H7NO
MW:109.125881433487
MDL:MFCD00039704
CID:40498
PubChem ID:24881435
Update Time:2025-05-27
3-Methylpyridin-2-ol Chemical and Physical Properties
Names and Identifiers
-
- 3-Methylpyridin-2(1H)-one
- 2-Hydroxy-3-methylpyridine
- 3-Methyl-2-pyridone
- 2(1H)-Pyridinone,3-methyl-
- 3-METHYL-1,2-DIHYDROPYRIDIN-2-ONE
- 3-methyl-1H-pyridin-2-one
- 3-Methyl-2-pyridinone
- 3-Methyl-2-pyridinol
- 2-Hydroxy-3-picoline
- 2-Hydroxy-3-Piocoline
- 3-Methyl-2(1H)-pyridone
- 2(1H)-Pyridone, 3-methyl-
- AKOS BBS-00002968
- 3-Methyl-2-pyridone, 98+%
- 3-METHYL-2-PYRIDONE, 97+%
- NCIOpen2_002220
- 2-Hydroxy-3-methylpyridine (2-Hydroxy-3-picoline)
- NS00022971
- CHEMBL4548076
- AM802819
- FT-0659283
- D97281
- M1447
- EINECS 213-710-2
- 1003-56-1
- CHEBI:194930
- 2-hydroxy-3-methyl-pyridine
- MVKDNXIKAWKCCS-UHFFFAOYSA-
- A844099
- AKOS000271618
- CS-W013671
- Methylpyridon
- MFCD00039704
- InChI=1/C6H7NO/c1-5-3-2-4-7-6(5)8/h2-4H,1H3,(H,7,8)
- DTXSID50143118
- 3-methyl-2-hydroxypyridine
- SY020532
- SCHEMBL146698
- NSC-4343
- D4V
- 3-Methyl-2(1H)-pyridinone
- NSC4343
- 2-Hydroxy-3-methylpyridine, 97%
- MFCD00126917
- InChI=1/C6H7NO/c1-5-3-2-4-7-6(5)8/h2-4H,1H3,(H,7,8
- FT-0612536
- VM19FN4HHV
- AS-17402
- NSC 4343
- Z1013766914
- AB03538
- 91914-04-4
- 3-Methyl-2(1H)-pyridinone #
- A16173
- AC-6248
- Q27291896
- BCP27128
- AKOS004910197
- EN300-65283
- 2-Pyridinol,3-methyl-
- 2-hydroxy-3-methylpyridin
- 2(1H)-Pyridinone, 3-methyl-
- 3-methylpyridin-2-ol
- 3-methylpyridin-2-ol;3-Methylpyridin-2(1H)-one
- UNII-VM19FN4HHV
- pyridine, 1,2-dihydro-3-methyl-2-oxo-
- DB-021169
- DTXCID9065609
- 213-710-2
- 3-Methylpyridin-2-ol
-
- MDL： MFCD00039704
- Inchi： 1S/C6H7NO/c1-5-3-2-4-7-6(5)8/h2-4H,1H3,(H,7,8)
- InChI Key： MVKDNXIKAWKCCS-UHFFFAOYSA-N
- SMILES： O=C1C(C)=CC=CN1
- BRN： 1422044
Computed Properties
- Exact Mass: 109.05300
- Monoisotopic Mass: 109.053
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 167
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 0.6
- Topological Polar Surface Area: 29.1A^2
Experimental Properties
- Color/Form: Not determined
- Density: 1.1143 (rough estimate)
- Melting Point: 139-143 °C (lit.)
- Boiling Point: 204.59°C (rough estimate)
- Flash Point: 172.7 °C
- Refractive Index: 1.5444 (estimate)
- Solubility: Soluble in methanol.
- PSA: 33.12000
- LogP: 1.09560
- FEMA: 3266
- Solubility: Not determined
3-Methylpyridin-2-ol Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Danger
- Hazard Statement： H302,H315,H318,H335
- Warning Statement： P261,P280,P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 22-37/38-41
- Safety Instruction： S36/37/39-S26-S22-S36
-
Hazardous Material Identification：
- Safety Term：S36/37/39-S26-S22-S36
- Risk Phrases：R22; R37/38; R41
- Storage Condition：Sealed in dry,Room Temperature
3-Methylpyridin-2-ol Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-Methylpyridin-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | H832841-100g |
2-Hydroxy-3-methylpyridine |
1003-56-1 | >98.0%(GC) | 100g |
1,256.00 | 2021-05-17 | |
| Matrix Scientific | 073936-5g |
3-Methylpyridin-2(1H)-one, 95+% |
1003-56-1 | 95+% | 5g |
$40.00 | 2023-09-08 | |
| Matrix Scientific | 073936-25g |
3-Methylpyridin-2(1H)-one, 95+% |
1003-56-1 | 95+% | 25g |
$145.00 | 2023-09-08 | |
| Matrix Scientific | 073936-100g |
3-Methylpyridin-2(1H)-one, 95+% |
1003-56-1 | 95+% | 100g |
$420.00 | 2023-09-08 | |
| Chemenu | CM173703-500g |
3-Methylpyridin-2(1H)-one |
1003-56-1 | 98% | 500g |
$636 | 2021-08-05 | |
| Chemenu | CM173703-1000g |
3-Methylpyridin-2(1H)-one |
1003-56-1 | 98% | 1000g |
$1113 | 2021-08-05 | |
| TRC | M337948-10mg |
3-Methylpyridin-2-ol |
1003-56-1 | 10mg |
$ 58.00 | 2023-09-07 | ||
| TRC | M337948-50mg |
3-Methylpyridin-2-ol |
1003-56-1 | 50mg |
$ 75.00 | 2023-09-07 | ||
| TRC | M337948-100mg |
3-Methylpyridin-2-ol |
1003-56-1 | 100mg |
$ 92.00 | 2023-09-07 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | H86360-25g |
3-Methylpyridin-2(1H)-one |
1003-56-1 | 98% | 25g |
¥174.0 | 2023-09-07 |
3-Methylpyridin-2-ol Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:1003-56-1)2-Hydroxy-3-Methyl Pyridine
Order Number:LE062
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:37
Price ($):discuss personally
Email:18501500038@163.com
3-Methylpyridin-2-ol Related Literature
-
Kunita Phakdeeyothin,Sirilata Yotphan Org. Biomol. Chem. 2019 17 6432
-
Susan Callaghan,Mikhail A. Filatov,Elisabeth Sitte,Huguette Savoie,Ross W. Boyle,Keith J. Flanagan,Mathias O. Senge Photochem. Photobiol. Sci. 2017 16 1371
-
Chuan-Jun Lu,Dong-Kai Chen,Hong Chen,Hong Wang,Hongwei Jin,Xifu Huang,Jianrong Gao Org. Biomol. Chem. 2017 15 5756
-
Emma Kirkman-Davis,Faith E. Witkos,Veli Selmani,Jeffrey C. Monroe,Christopher P. Landee,Mark M. Turnbull,Louise N. Dawe,Matthew I. J. Polson,Jan L. Wikaira Dalton Trans. 2020 49 13693
-
5. The kinetics and mechanism of electrophilic substitution of heteroaromatic compounds. Part XVII. The nitration of pyridonesP. J. Brignell,A. R. Katritzky,H. O. Tarhan J. Chem. Soc. B 1968 1477
1003-56-1 (3-Methylpyridin-2-ol) Related Products
- 94083-12-2(2-Hydroxypyridine-3-carboxamide)
- 6456-92-4(2(1H)-Pyridinone,1,3-dimethyl-)
- 53428-02-7(2(1H)-Pyridinone, 3,6-dimethyl-)
- 85468-38-8(3-(aminomethyl)-1H-pyridin-2-one;hydrochloride)
- 36404-89-4(2-hydroxypyridine-3-carbaldehyde)
- 79138-28-6(1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde)
- 65150-90-5(1,10-Octadecanediol,1-acetate 10-(hydrogen sulfate), sodium salt (1:1))
- 395681-47-7(3-ethenyl-2(1H)-Pyridinone)
- 10128-92-4(1,2-dihydro-2-oxo-3-Pyridinecarboxamide)
- 123369-45-9(3-(Aminomethyl)pyridin-2-ol)
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:1003-56-1)2-Hydroxy-3-Methyl Pyridine
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry